Cas no 1190111-24-0 (1-(5-cyanopyridin-2-yl)pyrrolidine-2-carboxamide)

• Product Name: 1-(5-cyanopyridin-2-yl)pyrrolidine-2-carboxamide
• CAS No: 1190111-24-0
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5320287
• Update Time: 2025-11-07

1-(5-cyanopyridin-2-yl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-(5-cyano-2-pyridinyl)-
• 1-(5-cyanopyridin-2-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C11H12N4O/c12-6-8-3-4-10(14-7-8)15-5-1-2-9(15)11(13)16/h3-4,7,9H,1-2,5H2,(H2,13,16)
• InChI Key： AEURVDSCPXRMOC-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C#N)C=C2)CCCC1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(5-cyanopyridin-2-yl)pyrrolidine-2-carboxamide

Introduction to 1-(5-Cyanopyridin-2-yl)pyrrolidine-2-carboxamide (CAS No. 1190111-24-0)

1-(5-Cyanopyridin-2-yl)pyrrolidine-2-carboxamide, also known by its CAS number 1190111-24-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a cyano-substituted pyridine moiety. The molecule's design allows for a wide range of potential applications, particularly in drug discovery and development.

The synthesis of 1-(5-Cyanopyridin-2-yl)pyrrolidine-2-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized the synthesis process to achieve high yields and purity, making it suitable for large-scale production. The compound's structural features, such as the pyrrolidine ring and the cyano group, contribute to its stability and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of cas no 1190111-24-0 as a lead compound in the development of new therapeutic agents. For instance, its ability to modulate specific cellular pathways has been explored in the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Preclinical trials have demonstrated promising results, indicating that this compound may possess neuroprotective properties and the ability to enhance cognitive function.

In addition to its therapeutic potential, cas no 1190111-24-0 has also been investigated for its role in enzyme inhibition. Researchers have found that this compound can effectively inhibit certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings underscore the versatility of this compound in addressing diverse biological targets.

The pharmacokinetic profile of cas no 1190111-24-0 has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for oral drug delivery systems. Furthermore, toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in human medicine.

In conclusion, cas no 13867787, or cas no 68678787, represents a promising compound with significant potential in the field of drug discovery. Its unique structure, coupled with its favorable pharmacokinetic and safety profiles, positions it as a valuable tool in the development of new therapeutic agents for various diseases. Continued research into this compound is expected to yield further insights into its mechanisms of action and clinical applications.